Cas no 947-10-4 (1,3-Diazaspiro[4.5]decane-6-carboxylic acid, 2,4-dioxo-)

• Product name: 1,3-Diazaspiro[4.5]decane-6-carboxylic acid, 2,4-dioxo-
• CAS No: 947-10-4
• MF: C₉H₁₂N₂O₄
• MW: 212.20258
• CID: 1984708
• PubChem ID: 24837388

1,3-Diazaspiro[4.5]decane-6-carboxylic acid, 2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazaspiro[4.5]decane-6-carboxylic acid, 2,4-dioxo-
• NIOSH/HM2477800
• 2,4-Dioxo-1,3-diazaspiro[4.5]decane-6-carboxylic acid
• 1,3-Diazaspiro(4.5)decane-6-carboxylic acid, 2,4-dioxo-
• DTXSID401216375
• 947-10-4
• 2,4-Dioxo-1,3-diazaspiro(4.5)decane-6-carboxylic acid
• HM24778000
• DB-134119

• Inchi： InChI=1S/C9H12N2O4/c12-6(13)5-3-1-2-4-9(5)7(14)10-8(15)11-9/h5H,1-4H2,(H,12,13)(H2,10,11,14,15)
• InChI Key： OTAKKISWKHJBKV-UHFFFAOYSA-N
• SMILES： C1CCC2(C(C1)C(=O)O)C(=O)NC(=O)N2

Computed Properties

• Exact Mass: 212.08
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: -0.3